(3aR,5R,6R,6aR)-5-(((tert-butyldiphenylsilyl)oxy)methyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol

• IUPAC Name: (3aR,5R,6R,6aR)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• InChI: InChI=1S/C24H32O5Si/c1-23(2,3)30(17-12-8-6-9-13-17,18-14-10-7-11-15-18)26-16-19-20(25)21-22(27-19)29-24(4,5)28-21/h6-15,19-22,25H,16H2,1-5H3/t19-,20-,21-,22-/m1/s1
• InChI Key: XJKAZNSYWAGYDQ-GXRSIYKFSA-N
• Canonical SMILES: CC1(OC2C(C(OC2O1)CO[Si](C3=CC=CC=C3)(C4=CC=CC=C4)C(C)(C)C)O)C
• Isomeric SMILES: CC1(O[C@@H]2[C@@H]([C@H](O[C@@H]2O1)CO[Si](C3=CC=CC=C3)(C4=CC=CC=C4)C(C)(C)C)O)C
• Molecular Formula: C24H32O5Si
• Molecular Weight: 428.6 g/mol
• CAS No.: 190970-10-6

Description

(3aR,5R,6R,6aR)-5-(((tert-butyldiphenylsilyl)oxy)methyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol is a useful research compound. Its molecular formula is C24H32O5Si and its molecular weight is 428.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3aR,5R,6R,6aR)-5-(((tert-butyldiphenylsilyl)oxy)methyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3aR,5R,6R,6aR)-5-(((tert-butyldiphenylsilyl)oxy)methyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound (3aR,5R,6R,6aR)-5-(((tert-butyldiphenylsilyl)oxy)methyl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ol is a complex organic molecule with potential biological applications. Understanding its biological activity is crucial for evaluating its therapeutic potential and mechanisms of action.

• CAS Number : 114861-14-2
• Molecular Formula : C24H32O5Si
• Molecular Weight : 428.6 g/mol
• Purity : 97%

Property	Value
CAS Number	114861-14-2
Molecular Formula	C24H32O5Si
Molecular Weight	428.6 g/mol
Purity	97%

The biological activity of this compound is primarily linked to its interaction with various receptors and enzymes within biological systems. Research indicates that compounds with similar structural features often exhibit activity in modulating signaling pathways related to:

• G protein-coupled receptors (GPCRs)
• Enzyme inhibition or activation
• Potential neuroprotective effects

1. Adenosine Receptor Modulation

A study explored the interaction of similar compounds with adenosine receptors, particularly focusing on A1 and A3 subtypes. The findings suggested that modifications to the chemical structure could enhance selectivity and potency at these receptors. For instance, compounds with bulky silyl groups demonstrated increased binding affinity and selectivity towards A1 receptors compared to A3 receptors .

2. In Vivo Characterization

In vivo studies using animal models have shown that structurally related compounds can influence physiological responses such as body temperature regulation through central nervous system pathways. Specifically, certain derivatives were noted for their ability to induce hypothermia via A1 receptor activation, indicating a potential therapeutic application in managing conditions like hyperthermia or inflammation .

3. Antioxidant Activity

Research has also pointed to the antioxidant properties of similar dioxole-containing compounds. These compounds were found to scavenge free radicals effectively, suggesting a protective role against oxidative stress in cellular environments . This activity may contribute to their potential use in treating neurodegenerative diseases.

Biological Activity Summary Table

Activity Type	Observed Effects	Reference
Adenosine Receptor Modulation	Enhanced binding at A1 receptor
In Vivo Physiological Effects	Induced hypothermia in mice
Antioxidant Activity	Scavenging of free radicals